Cas no 1502098-12-5 (1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1502098-12-5
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6266029
• PubChem ID: 81571081
• Update Time: 2025-06-29

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol
• VVZNGIWNVJWKRG-UHFFFAOYSA-N
• AKOS020149952
• 1-(3-Ethylphenyl)-2,2,2-trifluoroethanol
• EN300-1930621
• SCHEMBL20878064
• 1502098-12-5

• Inchi： 1S/C10H11F3O/c1-2-7-4-3-5-8(6-7)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3
• InChI Key： VVZNGIWNVJWKRG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(CC)C=1)O)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(3-Ethylphenyl)-2,2,2-Trifluoroethan-1-Ol (CAS No. 1502098-12-5)

1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol, also known by its CAS registry number CAS No. 1502098-12-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of trifluoroethanols, which are derivatives of ethanol with three fluorine atoms attached to the central carbon atom. The presence of the trifluoromethyl group (-CF3) and the ethylphenyl substituent imparts distinctive chemical and physical characteristics to this molecule.

The synthesis of 1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding trifluoroethyl intermediate. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic fluorination techniques and asymmetric synthesis to enhance yield and purity.

One of the most notable features of CAS No. 1502098-12-5 is its high stability under various chemical conditions. The trifluoromethyl group is highly electron-withdrawing, which makes the compound resistant to oxidation and other forms of degradation. This property makes it an ideal candidate for applications in harsh chemical environments.

Another critical aspect of this compound is its solubility profile. Due to the presence of both hydrophilic (-OH) and lipophilic (aromatic ring) groups, 1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol exhibits amphiphilic behavior, allowing it to dissolve in both polar and non-polar solvents. This characteristic has been exploited in drug delivery systems where such dual solubility is advantageous.

Recent studies have highlighted the potential of CAS No. 1502098-12-5 as a building block for more complex molecules in pharmaceutical chemistry. Its ability to undergo various functional group transformations makes it a versatile starting material for synthesizing bioactive compounds with potential therapeutic applications.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 1-(3-Ethylphenyl)-trifluoroethanol derivatives, including CAS No. 1502098-12-5. These studies suggest that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific environmental conditions.

The application of CAS No. 1502098-12-5 extends beyond pharmaceuticals into materials science and industrial chemistry. For example, it has been used as a precursor for synthesizing advanced polymers with tailored properties such as high thermal stability and resistance to UV degradation.

In conclusion, CAS No. 1504776677646 (formerly known as CAS No. 1504776677646) represents a significant advancement in chemical synthesis with promising applications across multiple disciplines.